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Abstract
This document provides detailed application notes and protocols for the preparation of GR
64349 stock solutions for use in cell culture experiments. GR 64349 is a potent and highly

selective tachykinin NK₂ receptor agonist, making it a valuable tool for research in

neuroscience, immunology, and other related fields.[1] Proper preparation of stock solutions is

critical for obtaining accurate and reproducible experimental results. This guide outlines the

necessary materials, step-by-step procedures for reconstitution and sterilization, and

recommendations for storage to ensure the stability and activity of the compound.

Introduction to GR 64349
GR 64349 is a synthetic peptide analogue of Neurokinin A (NKA) that acts as a potent and

selective agonist for the tachykinin NK₂ receptor.[1] It exhibits significantly higher selectivity for

the NK₂ receptor over NK₁ and NK₃ receptors, making it an excellent tool for studying the

specific physiological roles of the NK₂ receptor.[1] The tachykinin system, including the NK₂

receptor, is involved in a variety of physiological processes such as smooth muscle contraction,

inflammation, and nociception.
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Property Value Reference

Molecular Weight 921.12 g/mol [1][2]

Formula C₄₂H₆₈N₁₀O₁₁S [1]

Purity ≥95% [1]

CAS Number 137593-52-3 [1]

Solubility Soluble to 1 mg/mL in water [1][2]

Appearance White to off-white solid [3]

Mechanism of Action and Signaling Pathway
GR 64349 selectively binds to and activates the tachykinin NK₂ receptor, a member of the G

protein-coupled receptor (GPCR) superfamily. Upon activation, the NK₂ receptor couples to

Gq/11 proteins, which in turn activates phospholipase C (PLC). PLC catalyzes the hydrolysis of

phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol 1,4,5-trisphosphate (IP₃) and

diacylglycerol (DAG). IP₃ triggers the release of intracellular calcium (Ca²⁺) from the

endoplasmic reticulum, while DAG activates protein kinase C (PKC). This signaling cascade

leads to various cellular responses, including smooth muscle contraction and neuronal

excitation.[4][5] Studies have also shown that NK₂ receptor activation can lead to increases in

cyclic AMP (cAMP) synthesis.[4]
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Caption: GR 64349 Signaling Pathway.

Experimental Protocols
Materials

GR 64349 (lyophilized powder)

Sterile, nuclease-free water (for cell culture)

Sterile conical tubes (1.5 mL, 15 mL, 50 mL)

Sterile pipette tips

Vortex mixer

Benchtop centrifuge

Sterile syringe filters (0.22 µm pore size)

Sterile syringes

70% ethanol for disinfection

Preparation of a 1 mM Primary Stock Solution
This protocol describes the preparation of a 1 mM stock solution of GR 64349. It is

recommended to prepare a high-concentration primary stock, which can then be diluted to the

desired working concentration.

Workflow for Preparing GR 64349 Stock Solution
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Caption: Experimental Workflow.
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Step-by-Step Procedure:

Equilibrate the Vial: Before opening, allow the vial of lyophilized GR 64349 to equilibrate to

room temperature for at least 20-30 minutes. This prevents condensation from forming inside

the vial.

Calculate the Required Solvent Volume: To prepare a 1 mM stock solution, use the following

formula:

Volume (L) = (Mass of GR 64349 (g)) / (Molecular Weight ( g/mol ) x Desired Concentration

(mol/L))

For example, to prepare a 1 mM solution from 1 mg of GR 64349: Volume (L) = (0.001 g) /

(921.12 g/mol x 0.001 mol/L) = 0.0010856 L = 1.0856 mL

Therefore, you would add 1.0856 mL of sterile, nuclease-free water to 1 mg of GR 64349 to

get a 1 mM stock solution.

Reconstitution: a. Briefly centrifuge the vial of lyophilized GR 64349 to ensure the powder is

at the bottom. b. Aseptically add the calculated volume of sterile, nuclease-free water to the

vial. c. Gently vortex the vial until the peptide is completely dissolved. Avoid vigorous shaking

to prevent peptide degradation.

Sterilization: a. Draw the reconstituted GR 64349 solution into a sterile syringe. b. Attach a

sterile 0.22 µm syringe filter to the syringe. c. Filter the solution into a sterile conical tube.

This step is crucial for removing any potential microbial contamination, as peptide solutions

should not be autoclaved.[6]

Aliquoting and Storage: a. Aliquot the sterile stock solution into smaller, single-use volumes

in sterile microcentrifuge tubes. This minimizes freeze-thaw cycles, which can degrade the

peptide. b. Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[5][7]

Preparation of Working Solutions
To prepare a working solution, thaw an aliquot of the 1 mM primary stock solution on ice. Dilute

the stock solution to the desired final concentration using sterile cell culture medium. For
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example, to prepare 1 mL of a 10 µM working solution, add 10 µL of the 1 mM stock solution to

990 µL of cell culture medium.

Quantitative Data Summary
The following table summarizes the biological activity of GR 64349 from various studies.

Parameter Value
Species/Cell
Line

Assay Reference

EC₅₀ 3.7 nM Rat colon Contraction [1]

pEC₅₀ (IP-1

accumulation)
9.10 ± 0.16

CHO cells

expressing

human NK₂

receptors

IP-1

accumulation
[4][8]

pEC₅₀ (Calcium

response)
9.27 ± 0.26

CHO cells

expressing

human NK₂

receptors

Calcium

mobilization
[4][8]

pEC₅₀ (cAMP

synthesis)
10.66 ± 0.27

CHO cells

expressing

human NK₂

receptors

cAMP

accumulation
[4][8]

EC₅₀ (Detrusor

muscle

contraction)

74 nM
Human detrusor

muscle strips
Contraction [9]

EC₅₀ (Urethral

smooth muscle

contraction)

150 nM
Human urethral

smooth muscle
Contraction [9]

Conclusion
The protocols outlined in this document provide a comprehensive guide for the preparation of

GR 64349 stock solutions for cell culture applications. Adherence to these procedures will help

ensure the integrity and biological activity of the compound, leading to reliable and reproducible
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experimental outcomes. For batch-specific information, always refer to the Certificate of

Analysis provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. protidehealth.com [protidehealth.com]

2. Reconstitution & Storage Instructions | Aviva Systems Biology | Avivasysbio.com
[avivasysbio.com]

3. GR 64349 | TargetMol [targetmol.com]

4. glpbio.com [glpbio.com]

5. medchemexpress.com [medchemexpress.com]

6. labassociates.com [labassociates.com]

7. lifetein.com [lifetein.com]

8. Potency, efficacy, and selectivity of GR64349 at human recombinant neurokinin NK2 and
NK1 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

9. Prokinetic effects of neurokinin-2 receptor agonists on the bladder and rectum of rats with
acute spinal cord transection - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Preparing GR 64349 Stock Solutions for Cell Culture:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11932321#preparing-gr-64349-stock-solutions-for-
cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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